Cas no 2229434-03-9 (4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline
• CAS No: 2229434-03-9
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 5604661
• PubChem ID: 165965400
• Update Time: 2025-06-08

4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2-aminoethyl)cyclopropyl]-2-fluoro-N,N-dimethylaniline
• EN300-1757708
• 2229434-03-9
• 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline

• Inchi： 1S/C13H19FN2/c1-16(2)12-4-3-10(9-11(12)14)13(5-6-13)7-8-15/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： ABSGFSKUTRRYJE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CCN)CC1)N(C)C

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline

Exploring the Properties and Applications of 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229434-03-9)

The compound 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229434-03-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this intriguing chemical entity, while addressing common queries and trending topics in the field.

Structurally, 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline combines a cyclopropyl ring with an ethylamine side chain and a fluorinated aromatic system. The presence of both fluoro and dimethylamino groups contributes to its distinctive electronic properties, making it a subject of interest for drug discovery researchers investigating bioavailability enhancement and targeted drug delivery systems. Recent studies have highlighted its potential as a building block for kinase inhibitors, a class of compounds that has seen explosive growth in oncology research.

From a synthetic chemistry perspective, the preparation of CAS No. 2229434-03-9 involves several challenging steps, particularly the introduction of the cyclopropyl moiety adjacent to the aromatic system. Modern approaches often employ transition metal-catalyzed cross-coupling reactions, which have become a hot topic in organic synthesis circles. The compound's stability under various pH conditions has also made it a candidate for proteolysis-targeting chimera (PROTAC) development, one of the most searched terms in contemporary medicinal chemistry.

Beyond pharmaceutical applications, 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline has shown promise in materials science. Its ability to form stable complexes with certain metals has sparked interest in organic electronics and catalysis applications. Researchers are particularly excited about its potential in OLED materials, where fluorinated aromatic compounds often exhibit desirable electron-transport properties.

The safety profile and environmental impact of CAS No. 2229434-03-9 have been subjects of recent investigations, aligning with growing industry concerns about green chemistry principles. While not classified as hazardous under current regulations, proper handling procedures are recommended, especially considering its aminoethyl functional group. These considerations are particularly relevant given increasing searches for sustainable chemical synthesis methods and eco-friendly pharmaceutical intermediates.

Analytical characterization of 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which remain among the top searched analytical methods in chemical databases. The compound's unique spectral signatures, particularly the fluoro substituent's effect on aromatic proton signals, make it an interesting case study for spectroscopy students and professionals alike.

Looking ahead, the future applications of CAS No. 2229434-03-9 appear promising. With the pharmaceutical industry's growing focus on precision medicine and small molecule therapeutics, compounds with such versatile scaffolds are likely to see increased utilization. The incorporation of both fluorine and cyclopropyl groups - two motifs currently dominating medicinal chemistry literature - positions this molecule as potentially valuable in addressing challenges like blood-brain barrier penetration and metabolic stability.

For researchers considering working with 4-1-(2-aminoethyl)cyclopropyl-2-fluoro-N,N-dimethylaniline, it's worth noting that several patent applications have recently emerged featuring related structures. This intellectual property landscape reflects the compound's commercial potential, particularly in areas like neurodegenerative disease research and inflammatory disorder treatments - topics generating substantial search traffic in scientific and medical communities.